Cas no 545-56-2 ((6beta,14alpha,16beta,17xi)-20-ethyl-6,16-dimethoxy-4-(methoxymethyl)aconitane-1,7,8,14-tetrol)

• Product Name: (6beta,14alpha,16beta,17xi)-20-ethyl-6,16-dimethoxy-4-(methoxymethyl)aconitane-1,7,8,14-tetrol
• CAS No: 545-56-2
• MF: C₂₄H₃₉NO₇
• MW: 453.568968057632
• CID: 1589822
• PubChem ID: 145925533
• Update Time: 2025-04-21

(6beta,14alpha,16beta,17xi)-20-ethyl-6,16-dimethoxy-4-(methoxymethyl)aconitane-1,7,8,14-tetrol Chemical and Physical Properties

Names and Identifiers

• (6beta,14alpha,16beta,17xi)-20-ethyl-6,16-dimethoxy-4-(methoxymethyl)aconitane-1,7,8,14-tetrol
• Delcosine
• SMR000470840
• MLSMR
• MLS000728670
• Aconitane-1,7,8,14-tetrol, 20-ethyl-6,16-dimethoxy-4-(methoxymethyl)-, (1alpha,6beta,14alpha,16beta)-
• UNII-310MTB41FE
• 545-56-2
• Delcosin
• 310MTB41FE
• Iliensine
• Aconitane-1,7,8,14-tetrol, 20-ethyl-6,16-dimethoxy-4-(methoxymethyl)-, (1.alpha.,6.beta.,14.alpha.,16.beta.)-
• Aconitane-1,7,8,14-tetrol, 6,16-dimethoxy-20-ethyl-4-(methoxymethyl)-, (1-alpha,6-beta,14-alpha,16-beta)-
• Lucaconine
• BRN 1554964
• DELCOSINE [MI]
• Delphamine
• Takawo bsae I
• (1.ALPHA.,6.BETA.,14.ALPHA.,16.BETA.)-20-ETHYL-6,16-DIMETHOXY-4-(METHOXYMETHYL)ACONITANE-1,7,8,14-TETROL
• Takao base I
• C08676
• CHEBI:4381
• (1S,2R,3R,4S,5S,6S,8R,9S,13S,16S,17R,18S)-11-Ethyl-6,18-dimethoxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecane-4,8,9,16-tetrol
• NS00094356
• Q27106363

• Inchi： 1S/C24H39NO7/c1-5-25-10-21(11-30-2)7-6-15(26)23-13-8-12-14(31-3)9-22(28,16(13)17(12)27)24(29,20(23)25)19(32-4)18(21)23/h12-20,26-29H,5-11H2,1-4H3/t12-,13-,14+,15+,16-,17+,18-,19+,20?,21+,22-,23+,24-/m1/s1
• InChI Key： BMZNJVXOLCBDPZ-AXCJZLSHSA-N
• SMILES： O[C@@]12[C@H]([C@@H]3[C@@]4(COC)CC[C@@H]([C@]3([C@@H]3C[C@@H]5[C@H](C[C@]1([C@H]3[C@H]5O)O)OC)C2N(CC)C4)O)OC

Computed Properties

• Exact Mass: 453.273
• Monoisotopic Mass: 453.273
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 798
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112A^2
• XLogP3: -1.1

Experimental Properties

• Color/Form: Solid powder
• Density: 1.37
• Melting Point: 203-204°
• Boiling Point: 594.4°C at 760 mmHg
• Flash Point: 313.3°C
• Refractive Index: 1.619
• Specific Rotation: D25 +56.8° (c = 2.01 in chloroform)

(6beta,14alpha,16beta,17xi)-20-ethyl-6,16-dimethoxy-4-(methoxymethyl)aconitane-1,7,8,14-tetrol Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aconitane-type diterpenoid alkaloids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Aconitane-type diterpenoid alkaloids